Cas no 1005338-79-3 (N/A)

• Product Name: N/A
• CAS No: 1005338-79-3
• MF: C₁₄H₁₃ClO₅
• MW: 296.703023672104
• CID: 1999195
• PubChem ID: 24770504
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Terrestrol D
• CHEBI:221672
• 2-((3-Chloro-4-Hydroxy-5-(Hydroxymethyl)Phenoxy)Methyl)Benzene-1,4-Diol
• 1005338-79-3
• CHEMBL402538
• 2-[[3-chloro-4-hydroxy-5-(hydroxymethyl)phenoxy]methyl]benzene-1,4-diol
• N/A

• Inchi： 1S/C14H13ClO5/c15-12-5-11(4-8(6-16)14(12)19)20-7-9-3-10(17)1-2-13(9)18/h1-5,16-19H,6-7H2
• InChI Key： WTDORBLYOHYLPZ-UHFFFAOYSA-N
• SMILES： OCC1C(O)=C(Cl)C=C(OCC2C(O)=CC=C(O)C=2)C=1

Computed Properties

• Exact Mass: 296.0451512Da
• Monoisotopic Mass: 296.0451512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.422
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols